Phytuberin

• CAS No.: 37209-50-0
• Molecular Formula: C17H26O4
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 2-[(3aR,5aS,8R,9aR)-3a,5a-dimethyl-6,7,8,9-tetrahydro-5H-furo[2,3-i][2]benzofuran-8-yl]propan-2-yl acetate
• InChI: InChI=1S/C17H26O4/c1-12(18)21-14(2,3)13-6-7-15(4)11-20-16(5)8-9-19-17(15,16)10-13/h8-9,13H,6-7,10-11H2,1-5H3/t13-,15+,16-,17-/m1/s1
• InChI Key: YARAJYKHRCCDLG-XLNGHYISSA-N
• SMILES: CC(=O)OC(C)(C)C1CCC2(COC3(C2(C1)OC=C3)C)C
• Isomeric SMILES: CC(=O)OC(C)(C)[C@@H]1CC[C@]2(CO[C@]3([C@]2(C1)OC=C3)C)C
• Synonyms: phytuberin

Description

Phytuberin is a sesquiterpenoid phytoalexin first identified in potato tuber tissue as part of the plant's innate immune response. It is synthesized de novo and accumulates at the site of infection following pathogen attack or abiotic stress, playing a critical role in plant-microbe interactions. Research indicates its elicitation in potatoes inoculated with specific strains, highlighting its function in the plant's hypersensitive response and defense signaling pathways. As a phytoalexin, its primary research value lies in its antimicrobial activity, which helps the plant inhibit the growth of invading pathogens. Studies on phytoalexins like this compound are fundamental for understanding plant defense mechanisms, disease resistance, and the potential for developing novel crop protection strategies. This product is provided For Research Use Only.

Biosynthesis and Metabolic Pathways of Phytuberin

Precursor Pathways and Enzymology of Phytuberin Biosynthesis

The synthesis of this compound originates from fundamental metabolic pathways that provide the necessary precursor molecules.

Mevalonate (B85504) Pathway and Isoprenoid Precursors to this compound (e.g., Farnesyl Pyrophosphate)

The core precursors for sesquiterpenoid biosynthesis, including this compound, are derived from the mevalonate (MVA) pathway, which operates in the cytosol of plant cells. nih.govconicet.gov.arnih.gov This pathway begins with the condensation of three molecules of acetyl-CoA to form 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA). conicet.gov.ar HMG-CoA is then converted to mevalonic acid (MVA) in a reaction catalyzed by the enzyme HMG-CoA reductase (HMGR), which is often considered a rate-limiting step in the pathway. nih.govconicet.gov.arnih.gov

Downstream enzymatic steps in the MVA pathway lead to the formation of isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP). conicet.gov.arnih.gov These five-carbon (C5) units are the basic building blocks for all isoprenoids. Sequential condensation reactions involving IPP and DMAPP, catalyzed by prenyltransferases, result in the formation of longer-chain isoprenoid diphosphates. nih.gov Specifically, the condensation of two molecules of IPP with one molecule of DMAPP yields the 15-carbon (C15) precursor, farnesyl diphosphate (FPP), also known as farnesyl pyrophosphate. nih.govwikipedia.orgresearchgate.nettdl.org FPP is a crucial branch point intermediate in the mevalonate pathway, serving as the direct precursor for the biosynthesis of sesquiterpenes, sterols, and other isoprenoid-derived compounds. nih.govwikipedia.orgresearchgate.net The formation of FPP is catalyzed by the enzyme farnesyl pyrophosphate synthase (FPPS). researchgate.netuniprot.org

Key Enzymatic Steps in this compound Formation (e.g., Sesquiterpene Cyclases)

The conversion of the acyclic precursor FPP into the diverse array of sesquiterpenoid structures is primarily catalyzed by a class of enzymes called sesquiterpene cyclases (SCs). nih.govconicet.gov.arnih.gov These enzymes are central to defining the structural diversity of sesquiterpenes. In the context of this compound biosynthesis in potato, a key enzyme is potato vetispiradiene synthase (PVS), which is a type of sesquiterpene cyclase. nih.govresearchgate.net PVS catalyzes the cyclization of FPP to form vetispiradiene. nih.gov Vetispiradiene is then further modified through subsequent enzymatic steps, including hydroxylation and acetylation, to yield this compound and related compounds like solavetivone (B1203128), lubimin (B1675347), and rishitin (B106575). ebi.ac.uknih.govresearchgate.net While the precise sequence of all post-cyclization modifications leading specifically to this compound is complex and involves multiple enzymes, the cyclization step catalyzed by a sesquiterpene cyclase like PVS is a committed step in the pathway leading to this class of phytoalexins. nih.govresearchgate.net

Diversification of Sesquiterpenoid Phytoalexins Alongside this compound

Plants, particularly those in the Solanaceae family, produce a variety of sesquiterpenoid phytoalexins in response to pathogen attack. This compound is often found alongside other related sesquiterpenes, which are also derived from FPP and share common biosynthetic intermediates or enzymatic steps. muni.czebi.ac.ukapsnet.orgnih.gov Prominent examples of sesquiterpenoid phytoalexins found with this compound in species like potato and tobacco include rishitin, lubimin, capsidiol (B150007), and solavetivone. muni.czebi.ac.ukapsnet.orgnih.govnih.gov

These compounds exhibit structural variations resulting from the action of different sesquiterpene cyclases acting on FPP or from differential modifications of common cyclic intermediates by downstream enzymes such as cytochrome P450 monooxygenases and transferases. plantsjournal.com The production of a suite of these related compounds can provide a broader spectrum of defense against various pathogens. For instance, rishitin and lubimin are known to accumulate significantly in potato tubers in response to Phytophthora infestans. apsnet.orgnih.govresearchgate.net Studies have shown that the accumulation patterns and relative proportions of these sesquiterpenoid phytoalexins can vary depending on the plant species, cultivar, the type of elicitor or pathogen, and the environmental conditions. ebi.ac.ukapsnet.orgnih.gov

Genetic Determinants and Gene Expression in this compound Biosynthesis

The biosynthesis of this compound and other sesquiterpenoid phytoalexins is under genetic control, involving the coordinated expression of genes encoding the enzymes in the pathway.

Identification and Characterization of Genes Encoding this compound Biosynthetic Enzymes

Significant progress has been made in identifying and characterizing the genes involved in sesquiterpenoid phytoalexin biosynthesis in Solanaceous plants. Genes encoding key enzymes in the MVA pathway, such as HMGR and FPPS, have been studied. conicet.gov.arresearchgate.netuniprot.org More specifically, genes encoding sesquiterpene cyclases, which catalyze the committed step in the formation of the sesquiterpene backbone, have been a major focus of research. For example, the gene encoding potato vetispiradiene synthase (PVS), responsible for producing the precursor to several potato phytoalexins including this compound, has been identified and characterized. nih.govresearchgate.net The identification of these genes often involves techniques such as gene cloning, sequencing, and functional characterization through expression in heterologous systems or gene silencing experiments in plants. nih.govresearchgate.net

Transcriptional Regulation of this compound Accumulation during Induction

The accumulation of this compound is a dynamic process that is transcriptionally regulated in response to inducing stimuli. Upon recognition of pathogen-associated molecular patterns (PAMPs) or damage-associated molecular patterns (DAMPs), plants activate complex signaling pathways that lead to the upregulation of genes involved in defense responses, including phytoalexin biosynthesis. researchgate.netmdpi.com

Transcriptional regulation of this compound biosynthesis involves various transcription factors that bind to regulatory elements in the promoters of biosynthetic genes. Phytohormones, such as jasmonic acid, salicylic (B10762653) acid, and ethylene (B1197577), play crucial roles as signaling molecules in these defense pathways and can influence the expression of genes encoding enzymes in the this compound biosynthetic route. mdpi.comnih.govnih.govnih.gov For instance, studies have shown that the expression levels of genes encoding sesquiterpene cyclases and other downstream enzymes are significantly induced following infection by pathogens or treatment with elicitors. nih.govresearchgate.netconicet.gov.ar This increased gene expression leads to higher levels of the corresponding enzymes, thereby enhancing the production and accumulation of this compound and other phytoalexins at the site of infection. nih.govapsnet.org Research utilizing techniques like RNA sequencing and qRT-PCR has provided detailed insights into the changes in gene expression profiles during the induction of phytoalexin biosynthesis. conicet.gov.arnih.govmdpi.com

Regulation of Phytuberin Accumulation in Response to Stimuli

Phytohormonal Modulation of Phytuberin Biosynthesis

Phytohormones, such as jasmonic acid and ethylene (B1197577), play crucial regulatory roles in plant immune responses and significantly influence the biosynthesis of phytoalexins, including this compound. plantsjournal.commdpi.comijsrm.net These hormones are key components of signaling pathways that mediate the plant's defense against various pathogens. muni.czmdpi.com

Jasmonic acid (JA) and ethylene (ET) are central to the signaling networks that regulate plant defense responses, particularly against necrotrophic pathogens and pests. muni.czmdpi.com These hormones can act synergistically to induce the synthesis of defense compounds like phytoalexins. nih.gov

Research indicates that JA and ET signaling pathways are involved in the induction of phytoalexin production. tandfonline.comresearchgate.net While studies on the direct induction of this compound specifically by exogenous JA or ET are not extensively detailed in the provided snippets, the broader context of JA and ET's role in inducing sesquiterpenoid phytoalexins in Solanaceae is evident. For instance, JA induction has been shown to play a role in defense against Phytophthora infestans in both tomato and potato, plants known to produce this compound. researchgate.net Ethylene has also been reported to affect this compound and phytuberol accumulation in potato tuber slices. tandfonline.com

The interplay between JA and ET signaling pathways, often involving complex crosstalk with other hormonal pathways and signaling components like MAP kinases, ultimately modulates the activity of transcriptional regulators that control the expression of genes involved in phytoalexin biosynthesis. muni.czmdpi.commdpi.comnih.govresearchgate.net This intricate regulatory network ensures that the plant mounts an appropriate defense response to the perceived threat, leading to the accumulation of antimicrobial compounds like this compound. mdpi.comijsrm.net

Here is a table illustrating the role of Jasmonic Acid and Ethylene in plant defense signaling related to phytoalexin induction:

Phytohormone	Role in Defense Signaling	Relationship to Phytoalexin Induction	Source(s)
Jasmonic Acid	Key regulator in defense against necrotrophic pathogens and pests. Involved in induced systemic resistance.	Plays a role in defense against P. infestans in tomato and potato. Can act synergistically with ET to induce phytoalexins.	muni.czmdpi.comnih.govresearchgate.net
Ethylene	Acts alongside JA in defense against necrotrophic pathogens and pests. Part of induced systemic resistance.	Reported to affect this compound and phytuberol accumulation in potato tuber slices. Can act synergistically with JA to induce phytoalexins.	muni.czmdpi.comnih.govtandfonline.com

Salicylic (B10762653) Acid Pathway Cross-talk and its Influence on this compound

Salicylic acid (SA) is a key phytohormone involved in plant immunity, particularly against biotrophic pathogens. whitemanlab.orgnih.gov While SA is known to activate defense responses, its interaction with the pathways leading to phytoalexin biosynthesis, including this compound, can be complex and involves crosstalk with other hormonal signaling routes. whitemanlab.orgnih.gov

Research indicates that SA signaling can interact with other defense pathways, sometimes leading to antagonistic effects. whitemanlab.org In the context of phytoalexin biosynthesis, including sesquiterpenoids like this compound, the crosstalk between SA and other hormones such as jasmonic acid (JA) and ethylene (ET) is crucial. whitemanlab.orgnih.gov While SA is often associated with systemic acquired resistance (SAR), the accumulation of specific phytoalexins can be differentially regulated. annualreviews.orgnih.gov Studies have shown that cytokinin-mediated resistance in tobacco, which correlates with increased levels of phytoalexins like capsidiol (B150007) and scopoletin (B1681571), is essentially independent of salicylic acid signaling, suggesting distinct or parallel pathways for the induction of certain defense compounds. nih.govresearchgate.net

Roles of Abscisic Acid and Cytokinins in this compound Regulation

Abscisic acid (ABA) is generally known as a stress hormone involved in responses to abiotic stresses like drought, but it also plays a role in plant-pathogen interactions. plos.orgnih.gov ABA can act as a negative regulator of plant immunity, and its influence on phytoalexin biosynthesis, including this compound, has been observed. nih.govmdpi.com Some studies suggest that ABA generally appears to negatively regulate phytoalexin production. mdpi.com However, the interaction between ABA and other hormonal pathways influencing defense metabolites is intricate. nih.govmdpi.com

Cytokinins (CKs), known primarily for their roles in plant growth and development, have also been implicated in modulating plant immunity and influencing phytoalexin synthesis. nih.govresearchgate.net Studies in tobacco have demonstrated that cytokinins can mediate enhanced resistance against certain pathogens, and this resistance strongly correlates with an increased level of bactericidal activities and up-regulated synthesis of major antimicrobial phytoalexins like scopoletin and capsidiol. nih.govresearchgate.net This cytokinin-mediated resistance in tobacco appears to be independent of salicylic acid signaling and is suggested to be mediated through a high phytoalexin-pathogen ratio in the early phase of infection. nih.govresearchgate.net While direct evidence specifically detailing the role of cytokinins on this compound accumulation is less abundant in the provided context, the demonstrated link between cytokinins and the induction of other sesquiterpenoid phytoalexins in Solanaceous plants suggests a potential role in regulating this compound as well, given their shared biosynthetic origins and defense functions.

Data Table: Phytohormone Influence on Defense Metabolites (Examples from Literature)

Phytohormone	Plant Species	Defense Metabolite(s) Affected	Observed Effect on Accumulation	Reference
Salicylic Acid	Arabidopsis	Camalexin (B168466)	Lower in SA-induction mutants	mdpi.com
Cytokinins	Tobacco	Scopoletin, Capsidiol	Increased	nih.govresearchgate.net
Abscisic Acid	Various	Various Phytoalexins	Generally Negative Regulation	mdpi.com

Note: This table summarizes examples from the provided text and is not exhaustive of all phytohormone effects on defense metabolites.

Detailed Research Findings: Cytokinin-Mediated Resistance

Research using transgenic tobacco plants with autoregulated cytokinin synthesis in response to pathogen infection demonstrated enhanced resistance against Pseudomonas syringae pv tabaci. nih.govresearchgate.net This enhanced resistance was strongly correlated with increased levels of bactericidal activity and the upregulation of scopoletin and capsidiol synthesis. nih.govresearchgate.net Exogenous application of scopoletin and capsidiol in planta was shown to substitute for the cytokinin signal, increasing resistance to P. syringae. nih.govresearchgate.net This suggests a direct role for these phytoalexins, induced by cytokinins, in the defense mechanism.

Intracellular Signaling Networks and Regulatory Elements

The biosynthesis and accumulation of this compound are governed by intricate intracellular signaling networks involving various regulatory elements, including transcriptional factors and kinase cascades.

Transcriptional Factors Governing this compound Biosynthetic Genes

Transcriptional factors (TFs) play a crucial role in regulating gene expression, including those involved in the biosynthesis of secondary metabolites like this compound. nih.govnih.gov TFs can act as activators or repressors by binding to specific cis-acting elements in the promoter regions of target genes. nih.gov Several families of TFs, including AP2/ERF, WRKY, bHLH, bZIP, MYB, and NAC, are known to be involved in regulating secondary metabolism in response to biotic and abiotic stresses. nih.govmdpi.com

While the provided information broadly discusses the role of TFs in regulating secondary metabolism and defense metabolite biosynthesis, specific transcriptional factors directly governing the genes in the this compound biosynthetic pathway are not explicitly detailed in the search results. However, given that this compound is a sesquiterpenoid, and TFs are known to regulate terpenoid biosynthesis, it is highly probable that specific TFs are involved in controlling the expression of enzymes in the mevalonate (B85504) (MVA) and methylerythritol phosphate (B84403) (MEP) pathways, which provide precursors for sesquiterpenoids, as well as downstream enzymes specific to this compound synthesis. muni.cznih.govnih.gov Research on other sesquiterpene phytoalexins, such as capsidiol, has shown that silencing certain genes can inhibit the expression of genes involved in sesquiterpenoid biosynthesis, highlighting the role of regulatory elements in these pathways. researchgate.net

Mitogen-Activated Protein Kinase (MAPK) Cascades in this compound Response

Mitogen-activated protein kinase (MAPK) cascades are highly conserved signaling modules in plants that play essential roles in transducing extracellular stimuli into intracellular responses, including those related to defense against pathogens and responses to abiotic stress. researchgate.netharvard.edu These cascades typically consist of a three-tiered phosphorylation sequence involving a MAPK kinase kinase (MAPKKK), a MAPK kinase (MAPKK), and a MAPK. researchgate.netharvard.edu

MAPK cascades are involved in signaling multiple defense responses, such as the biosynthesis and signaling of plant stress hormones, activation of defense genes, and biosynthesis of antimicrobial metabolites like phytoalexins. researchgate.net Activation of MAPK cascades is among the earliest signaling events following the perception of pathogen-associated molecular patterns (PAMPs) or pathogen effectors by the plant. researchgate.net

Research indicates that MAPK cascades can regulate or be involved in phytohormone accumulation and signal transduction, including SA, JA, ABA, ET, BR, and CK. mdpi.com This intricate involvement suggests that MAPK signaling can indirectly influence this compound accumulation by modulating the levels or signaling of hormones that regulate its biosynthesis. Furthermore, MAPK cascades can directly influence the synthesis of defense metabolites. For instance, mutations in certain MAPKs have been shown to impair the production of phytoalexins like camalexin in Arabidopsis. mdpi.com While the search results confirm the general role of MAPK cascades in phytoalexin biosynthesis and defense responses in Solanaceous plants, a specific MAPK cascade directly regulating the this compound pathway was not explicitly detailed. However, the involvement of MAPK signaling in the broader context of sesquiterpenoid phytoalexin induction in response to elicitors like ergosterol (B1671047) has been observed. researchgate.net

Detailed Research Findings: MAPK Involvement in Defense

Studies have shown that pathogen-responsive MAPK cascades are activated early in plant immune responses. researchgate.net These cascades can phosphorylate target proteins, including transcription factors and enzymes, which in turn control the synthesis of defense hormones and antimicrobial metabolites. researchgate.net For example, in Nicotiana benthamiana, silencing of a gene (Nbnrp1) inhibited PevD1-induced differential expression of genes involved in sesquiterpenoid biosynthesis and decreased the accumulation of the sesquiterpene phytoalexin capsidiol, accompanied by reduced MAPK phosphorylation. researchgate.net This finding highlights the connection between MAPK signaling and the regulation of sesquiterpenoid phytoalexin biosynthesis.

Data Table: Components of MAPK Cascades (General Plant Model)

Component	Role in Cascade	Phosphorylates	Activated by
MAPKKK	Phosphorylates and activates MAPKKs	MAPKKs	Upstream signals
MAPKK	Phosphorylates and activates MAPKs	MAPKs	MAPKKKs
MAPK	Phosphorylates downstream targets (TFs, enzymes)	Various	MAPKKs

Note: This table represents a general model of MAPK cascades in plants based on the provided text. researchgate.netharvard.edu

Biological Roles and Functional Significance of Phytuberin in Plant Defense

Phytuberin as a Component of the Plant "Defensome"

The concept of the "defensome" refers to the collective array of defense-related metabolites and mechanisms activated in a plant in response to stress or pathogen attack. mdpi.comresearchgate.netplos.orgnih.gov this compound is considered a key component of this defensome, particularly in Solanaceous plants. mdpi.comresearchgate.netplos.org Its accumulation, alongside other antimicrobial compounds like rishitin (B106575), solavetivone (B1203128), capsidiol (B150007), and lubimin (B1675347), contributes to creating an environment that is inhibitory or toxic to invading microorganisms. mdpi.comresearchgate.netplos.org This coordinated metabolic reprogramming involves the upregulation of biosynthetic pathways, such as the mevalonic acid and deoxy-xylulose pathways, leading to the production of these defense compounds. nih.gov

Direct Antimicrobial and Antifungal Activities of this compound

This compound exhibits direct antimicrobial and antifungal properties, which are crucial for limiting the spread of pathogens within plant tissues. researchgate.netontosight.ai

Inhibition of Fungal Growth and Zoospore Motility by this compound

Research has demonstrated that this compound can inhibit the growth of certain fungi and oomycetes. researchgate.net Furthermore, it has been shown to affect the motility of zoospores, which are motile spores used by some oomycetes, such as Phytophthora species, for dispersal and infection. mdpi.commdpi.comresearchgate.netnih.gov The inhibition of zoospore motility can effectively reduce the pathogen's ability to reach and infect new host tissues. Studies have investigated the effects of various compounds, including this compound, on the motility and viability of Phytophthora zoospores. researchgate.net

Cellular and Subcellular Effects of this compound on Pathogens (e.g., Membrane Damage)

The mechanisms by which this compound exerts its antimicrobial effects can involve damage to pathogen cellular and subcellular structures. While specific detailed mechanisms for this compound are still being elucidated, studies on other plant defense compounds and pathogen-host interactions highlight the importance of membrane integrity. nih.govmdpi.commicrobialcell.com Damage to the plasma membrane or other cellular membranes of pathogens can disrupt essential physiological processes, leading to inhibited growth or cell death. nih.govmdpi.commicrobialcell.com Research on the effects of potato tuber metabolites, including this compound, on Phytophthora zoospores has indicated that these compounds can lead to the disruption of the cytoplasm and bursting of the plasmalemma in sensitive species. researchgate.net

This compound's Contribution to Hypersensitive Response (HR) and Systemic Acquired Resistance (SAR)

This compound is implicated in the plant's inducible defense responses, including the Hypersensitive Response (HR) and Systemic Acquired Resistance (SAR). nih.govmitoproteome.orgchem960.comresearchgate.netwikipedia.orgnih.gov The HR is a rapid, localized cell death that occurs at the site of infection, effectively walling off the pathogen and preventing its spread. researchgate.netwikipedia.orgaun.edu.eg SAR is a slower, systemic response that develops throughout the plant after a localized infection, providing broad-spectrum resistance to secondary infections. researchgate.netwikipedia.orgnih.govaun.edu.eg

While HR involves localized cell death, it also initiates systemic signals that activate defense responses in distal parts of the plant, leading to SAR. aun.edu.eg The accumulation of phytoalexins, such as this compound, at the infection site is considered important for pathogen containment during the HR. researchgate.net Furthermore, local HR is often associated with the onset of SAR. researchgate.netnih.gov Studies have detected increased levels of components related to SAR and HR, such as azelaic and oxalic acids, in infected potato sprouts alongside the biosynthesis of sesquiterpene phytoalexins like this compound. nih.gov

Host-Pathogen Interactions Involving this compound

The production and accumulation of this compound are dynamically regulated during host-pathogen interactions, and the levels can differ significantly depending on the nature of the interaction (compatible vs. incompatible). nih.govscispace.com

Accumulation Dynamics of this compound in Compatible vs. Incompatible Interactions

Incompatible interactions, where the plant is resistant to the pathogen, are often characterized by a rapid and strong induction of defense responses, including the accumulation of phytoalexins like this compound. apsnet.org This swift and robust production of antimicrobial compounds contributes to the plant's ability to effectively limit pathogen growth and prevent disease development. apsnet.org

Conversely, in compatible interactions, where the plant is susceptible to the pathogen, the induction of defense responses, including phytoalexin accumulation, may be delayed, suppressed, or occur at lower levels. apsnet.org Some pathogens have evolved mechanisms to suppress host defense responses, including the production of phytoalexins, to facilitate successful colonization. apsnet.org Earlier reports indicated that preinfection with a compatible race of Phytophthora infestans suppressed the accumulation of terpenoid phytoalexins, including this compound, and the hypersensitive response in potato tissue subsequently infected with an incompatible race. apsnet.org This suggests a link between the suppression of this compound accumulation and the outcome of the host-pathogen interaction. apsnet.org

Table 1: Differential Accumulation of this compound in Host-Pathogen Interactions

Interaction Type	This compound Accumulation	Outcome
Incompatible	Rapid and Strong	Plant Resistance
Compatible	Delayed or Suppressed	Plant Susceptibility

Note: This table is a conceptual representation based on the discussed accumulation dynamics in compatible vs. incompatible interactions.

Table 2: Effects of Potato Tuber Metabolites on Oomycete Zoospores

Compound	Effect on Phytophthora spp. Zoospores	Effect on Other Fungi/Oomycetes
This compound	Loss of motility, cytoplasmic disruption, plasmalemma bursting researchgate.net	Loss of motility, some cytoplasmic granulation, no lysis observed researchgate.net
Rishitin	Loss of motility, cytoplasmic disruption, plasmalemma bursting researchgate.net	Loss of motility, some cytoplasmic granulation, no lysis observed researchgate.net
Anhydro-β-rotunol	Loss of motility, cytoplasmic disruption, plasmalemma bursting researchgate.net	Loss of motility, some cytoplasmic granulation, no lysis observed researchgate.net
Solavetivone	Loss of motility, cytoplasmic disruption, plasmalemma bursting researchgate.net	Loss of motility, some cytoplasmic granulation, no lysis observed researchgate.net

Data compiled from search result researchgate.net.

Pathogen Counter-Defense Mechanisms against this compound (e.g., Detoxification, ABC Transporters)

This compound, a sesquiterpene phytoalexin, is part of the intricate defense system plants employ against invading microorganisms, particularly in Solanaceae species like potato (Solanum tuberosum) and tobacco (Nicotiana tabacum). nih.govresearchgate.net While plants utilize such compounds to inhibit pathogen growth, successful pathogens have evolved various counter-defense mechanisms to overcome these chemical barriers. up.ac.zafrontiersin.org These mechanisms primarily involve the detoxification of phytoalexins and the active transport of these toxic compounds out of the pathogen cells. nih.govfrontiersin.orgamazonaws.com

Pathogens, including fungi and oomycetes, encounter phytoalexins like this compound, which can exert antimicrobial effects. researchgate.netresearchgate.net To neutralize or reduce the impact of these plant defense compounds, pathogens can employ enzymatic detoxification strategies. up.ac.zafrontiersin.orgcabidigitallibrary.org This involves enzymes that can modify or break down the phytoalexin molecule into less toxic or non-toxic substances. The nature of the interaction between plants and pathogens is significantly influenced by the pathogen's ability to metabolize the phytoalexins it encounters. nih.gov Research findings indicate that the efficient detoxification of host plant defense compounds is crucial for successful infection and can be a determinant factor in the pathogen's host range. frontiersin.org

Another significant counter-defense mechanism utilized by plant pathogens is the involvement of ATP-Binding Cassette (ABC) transporters. nih.govamazonaws.commdpi.com These transporters are a large and diverse superfamily of membrane proteins that utilize the energy of ATP hydrolysis to move various substrates across cell membranes. nih.govcam.ac.uk In the context of plant-pathogen interactions, ABC transporters in pathogens can function to actively extrude plant defense compounds, including phytoalexins like this compound, from the pathogen cell. nih.govamazonaws.com This efflux mechanism helps maintain a low intracellular concentration of the toxic compound, thereby mitigating its inhibitory effects and contributing to pathogen virulence and survival. nih.govmdpi.com

Studies have highlighted the importance of ABC transporters in conferring resistance to various toxic compounds in microorganisms, including resistance to fungicides in phytopathogenic fungi. mdpi.comcam.ac.ukresearchgate.net While much of the research on ABC transporters in plant pathogens has focused on their roles in nutrient uptake, export of virulence factors, and resistance to fungicides, their role in the efflux of host-produced phytoalexins such as this compound is also recognized as a crucial counter-defense strategy. nih.govmdpi.comnih.gov The presence of numerous ABC transporter homologs in phytobacterial pathogens compared to non-pathogens suggests their importance in interacting with a wider range of molecules encountered in the plant environment, including defense compounds. nih.gov Although specific detailed research findings solely focused on the ABC transporter-mediated efflux of this compound by a particular pathogen are not extensively detailed in the provided snippets, the general principle of ABC transporters extruding plant defense products as a virulence factor providing protection against phytoalexins is established. nih.gov

Advanced Methodologies in Phytuberin Research

Analytical Techniques for Isolation, Quantification, and Structural Elucidation

Characterizing and studying phytuberin requires sophisticated analytical methods to separate it from complex plant matrices, determine its concentration, and confirm its chemical structure.

Chromatographic Separations (TLC, GC-FID, GC-MS, UHPLC-MS)

Chromatographic techniques are fundamental for the isolation and separation of this compound from plant extracts. Thin Layer Chromatography (TLC) serves as a preliminary screening tool and can be used for the initial separation of complex mixtures of phytoconstituents. ijarst.inbiotech-asia.org It relies on the differential migration of compounds through a thin layer of adsorbent material. ijarst.inchromtech.com TLC can also be used as a preparative technique to isolate individual compounds for further analysis. ijarst.in

Gas Chromatography (GC) coupled with detectors like Flame Ionization Detection (FID) or Mass Spectrometry (MS) is a powerful tool for the analysis of volatile and semi-volatile compounds like terpenoids, including this compound. biotech-asia.orgslideshare.net GC-MS is widely used for the identification and quantification of phytochemicals in plant extracts and purified fractions. biotech-asia.orgmdpi.com It combines the separation power of GC with the identification capabilities of MS, providing information about the molecular weight and fragmentation pattern of the analyte. ijarst.inmdpi.com GC-MS has been used in the metabolic profiling of potato sprouts to study responses to pathogen infection, where this compound was detected as a sesquiterpenoid phytoalexin. plos.orgnih.gov

Ultra-High Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS) offers higher resolution and sensitivity compared to traditional HPLC and is particularly useful for analyzing less volatile or thermally labile compounds. unibz.it LC-MS based metabolic profiling is a common approach in metabolomics studies. unibz.itnih.gov While not explicitly cited for this compound in the provided snippets, LC-MS/MS is a widely used technique for lipid analysis and can be applied to study glycerolipid distributions. nih.gov The combination of chromatographic methods with mass spectrometry is crucial for reliable identification of food constituents and plant-derived compounds. mdpi.com

Mass Spectrometry (FT-ICR/MS) for Metabolite Profiling

Mass Spectrometry, particularly Fourier Transform Ion Cyclotron Resonance Mass Spectrometry (FT-ICR-MS), is a high-resolution technique well-suited for comprehensive metabolite profiling, or metabolomics. plos.orgmdpi.com FT-ICR-MS offers exceptionally high resolution and sensitivity with high mass accuracy, allowing for the detailed characterization of complex biological samples. mdpi.com It can provide valuable insights into the metabolomics analysis of complex biological systems due to its ability to separate isobaric and isomeric species and perform isotopic fine structure analysis. mdpi.com

Integrated metabolomics approaches combining GC/MS with FT-ICR/MS have been employed to study the global metabolome of potato sprouts in response to pathogen infection. plos.orgnih.govresearchgate.net This approach helped unravel the metabolic network and its perturbations, leading to the detection of induced metabolites like the sesquiterpenoid phytoalexins, including this compound. plos.orgnih.govresearchgate.net FT-ICR-MS facilitates a simpler analysis of complex samples and mixtures due to its high resolving power and mass accuracy. mdpi.com

"Omics" Approaches for Comprehensive Analysis

"Omics" approaches provide a holistic view of biological systems by analyzing large sets of molecules. Genomics, transcriptomics, proteomics, and metabolomics are key "omics" disciplines used to understand complex biological phenomena. frontiersin.orgdatafloq.com

Metabolomics for Global this compound-Related Metabolite Profiling

Metabolomics is the comprehensive study of all metabolites within a biological system, providing a snapshot of its metabolic state. unibz.itnih.gov It is a rapidly growing "omics" technology with significant potential in various fields. unibz.it Metabolomic profiling involves the measurement and interpretation of the endogenous metabolite profile from biological samples. nih.gov

In the context of this compound research, metabolomics, particularly using techniques like FT-ICR/MS and GC-MS, allows for the global profiling of metabolites in plants responding to stress or infection. plos.orgnih.govresearchgate.net This helps identify changes in metabolite levels associated with this compound production and other defense responses. plos.orgnih.gov Metabolomics can reveal alterations in metabolic pathways and identify biomarkers. nih.govmdpi.com Integrated metabolomics approaches combining different analytical platforms and bioinformatics analyses are used to study the fluctuations in the global metabolome and unravel metabolic networks. plos.orgnih.govresearchgate.net

Transcriptomics and Proteomics for Gene and Protein Expression Associated with this compound

Transcriptomics and proteomics are "omics" approaches that provide insights into gene expression at the RNA level and protein abundance, respectively. mdpi.comnih.gov Transcriptomics quantifies the complete set of transcripts in a cell, revealing which genes are actively being expressed. datafloq.comnih.gov Proteomics focuses on the entire set of proteins, providing a comprehensive view of the protein profile of an organism. nih.govnih.gov

In the study of plant defense responses, transcriptomics and proteomics can be used to identify genes and proteins involved in the biosynthesis of phytoalexins like this compound. semanticscholar.org By analyzing changes in gene and protein expression patterns during pathogen infection, researchers can identify the molecular machinery associated with this compound production. nih.govsemanticscholar.org Integrating data from transcriptomics and proteomics can provide a more comprehensive understanding of biological processes. mdpi.commdpi.com While transcriptomics provides an overview of global gene expression, proteomics offers complementary insights into the functional products of genes. mdpi.comnih.gov Studies have shown that integrating proteomics with transcriptomics can increase the understanding of biological conditions and identify differentially expressed genes and proteins. mdpi.commedrxiv.org

Data Table: Analytical Techniques and Omics Approaches in this compound Research

Technique/Approach	Purpose	Key Information Provided	Relevant this compound Research Application
TLC	Preliminary separation, isolation	Separation profile, presence of compounds	Initial separation of phytoconstituents from plant extracts. ijarst.inbiotech-asia.org
GC-FID	Separation and quantification (volatile/semi-volatile)	Retention time, relative abundance	Analysis and quantification of this compound in plant extracts. biotech-asia.orgslideshare.net
GC-MS	Separation, identification, quantification	Retention time, mass spectrum (molecular ion, fragments)	Identification and quantification of this compound, metabolic profiling in response to pathogens. ijarst.inmdpi.complos.org
UHPLC-MS	Separation, identification, quantification (various polarity)	Retention time, mass spectrum	Analysis of less volatile/thermally labile compounds; general metabolic profiling. unibz.it
FT-ICR/MS	High-resolution mass spectrometry, metabolite profiling	Exact mass, isotopic fine structure, elemental composition	Global metabolic profiling in response to pathogen infection, detection of this compound. plos.orgnih.govmdpi.comresearchgate.net
NMR Spectroscopy	Structural elucidation	Detailed information on molecular structure	Confirmation of this compound structure, determination of atom connectivity and stereochemistry. rsc.orgijarst.inslideshare.netrsc.org
Metabolomics	Global metabolite profiling	Comprehensive view of metabolites and metabolic pathways	Understanding metabolic changes associated with this compound production and plant defense. plos.orgnih.govunibz.itnih.gov
Transcriptomics	Gene expression profiling	Levels of RNA transcripts, active genes	Identifying genes involved in this compound biosynthesis pathways. nih.govsemanticscholar.org
Proteomics	Protein abundance profiling	Levels of proteins, protein profiles	Identifying enzymes and proteins involved in this compound biosynthesis and related pathways. nih.govsemanticscholar.org

Genetic Engineering and Molecular Breeding Strategies Related to this compound

Genetic engineering and molecular breeding offer powerful approaches to manipulate the production and accumulation of this compound in plants, aiming to improve disease resistance. These strategies involve either altering the plant's own metabolic pathways or introducing genes from other organisms to influence this compound levels. Knowledge of the control mechanisms governing phytoalexin accumulation serves as a foundation for the genetic manipulation of these compounds in engineered plants for enhanced disease resistance. nih.govchiro.org

Molecular breeding, which utilizes molecular markers to select for desirable traits, including those related to defense metabolite production, can accelerate the development of resistant cultivars. researchgate.netmdpi.com Genome editing techniques are also emerging as valuable tools to improve traits in existing varieties. researchgate.net

Modulating Endogenous this compound Production for Enhanced Resistance

Modulating the endogenous production of this compound involves targeting the plant's own genes and regulatory networks involved in its biosynthesis. This can be achieved through various genetic approaches, including gain- or loss-of-function strategies. mdpi.com

Phytoalexin biosynthesis, including that of this compound, is regulated by the expression of numerous endogenous molecules such as phytohormones, transcriptional regulators, and defense-related genes. nih.govchiro.org For instance, phytohormones like jasmonic acid, salicylic (B10762653) acid, ethylene (B1197577), auxins, and abscisic acid can either upregulate or downregulate phytoalexin production. nih.govchiro.org Abscisic acid (ABA) generally appears to negatively regulate phytoalexin production, with studies showing that ABA decreases the production of rishitin (B106575) and lubimin (B1675347) in potato. nih.govchiro.org Conversely, overexpression of cytokinins in tobacco led to increased resistance to Pseudomonas syringae, which correlated with the upregulation of phytoalexins like capsidiol (B150007) and scopoletin (B1681571). chiro.orgplantsjournal.comnih.gov

Genes involved in the sesquiterpenoid biosynthesis pathway, which leads to this compound, rishitin, lubimin, and solavetivone (B1203128) in potato tubers, are induced upon infection with P. infestans. wur.nlnih.govresearchgate.net Specifically, potato vetispiradiene synthase (PVS), a sesquiterpene cyclase, is a key enzyme in this pathway, converting farnesyl diphosphate (B83284) into solavetivone, a precursor to this compound. nih.govresearchgate.net P. infestans infection causes transient increases in the transcript levels of PVS genes in potato tubers. nih.gov Wound-induced expression of genes like HMGR1 and squalene (B77637) synthase, involved in other isoprenoid pathways, are suppressed in favor of sesquiterpenoid phytoalexin synthesis during immune responses. nih.gov

Studies involving RNA interference (RNAi) to silence the sesquiterpene cyclase gene (PVS) have been conducted to investigate the role of phytoalexin production in resistance. nih.govresearchgate.net Silencing of PVS genes in transgenic potato tubers resulted in a lack of accumulation of lubimin and rishitin. researchgate.net

Indirect modulation of phytoalexin levels through the manipulation of hormone signaling, phosphorylation cascades, or defense-related marker genes has also demonstrated the role of phytoalexins in plant defense mechanisms. chiro.org Research has also focused on indirect approaches that modulate phytoalexin accumulation by employing transcriptional regulators or components of upstream regulatory pathways. chiro.orgmdpi.com

Heterologous Expression of this compound Biosynthetic Genes

Heterologous expression involves transferring genes responsible for this compound biosynthesis from their native plant source into a different host organism, which could be another plant species or a microorganism. This strategy can be used to study the biosynthetic pathway, produce the compound in a more amenable system, or confer the ability to produce this compound to a species that does not naturally synthesize it.

While the search results discuss heterologous expression of phytoalexin biosynthetic genes in general, particularly focusing on stilbenes and isoflavonoids nih.govchiro.orgmdpi.com, specific detailed research findings on the heterologous expression of the entire this compound biosynthetic pathway genes are less prominent in the provided snippets. However, the principles and methodologies of heterologous expression of complex biosynthetic pathways are well-established in biotechnology. mdpi.comresearchgate.netnih.govsci-hub.senih.gov

Heterologous expression is considered a valuable tool for the discovery, production, engineering, and characterization of natural products. researchgate.netnih.govsci-hub.se It allows for the production of complex substances by transferring biosynthetic genes to more suitable hosts and provides a basis for generating novel analogs through biosynthetic engineering. nih.govsci-hub.se This approach is also useful for characterizing metabolites from cryptic or silent biosynthetic pathways and for discovering new natural products from uncultivable organisms or metagenomic DNA. researchgate.netsci-hub.senih.gov

Efficient heterologous expression requires careful selection and optimization of the host organism, cloning and assembly of the biosynthetic gene clusters (BGCs), and transfer into the host strain. nih.gov Factors such as promoters, regulatory factors, gene copy number, and gene positioning in the genome are important for fine-tuning gene expression in the heterologous host. sci-hub.se Problems can arise at various steps, including transcription, translation, protein folding, post-translational modification, precursor availability, and product toxicity. researchgate.net

While direct examples of heterologous expression of the full this compound pathway are not detailed, the success with other phytoalexins and complex natural products suggests that this is a viable strategy for this compound research and potential production or engineering efforts in the future. The identification and characterization of the specific genes involved in this compound biosynthesis in potato are prerequisites for such heterologous expression efforts.

Data Table: Key Genes and Enzymes in Potato Sesquiterpenoid Phytoalexin Biosynthesis

Gene/Enzyme	Role in Pathway	Related Phytoalexins	Reference
Potato Vetispiradiene Synthase (PVS)	Catalyzes cyclization of farnesyl diphosphate to solavetivone (key branch enzyme)	Solavetivone, this compound, Lubimin, Rishitin	nih.govresearchgate.net
HMGR1	Involved in the mevalonate (B85504) pathway (upstream)	Sesquiterpenoid phytoalexins	nih.gov
Squalene Synthase	Involved in sterol biosynthesis (competes for precursor)	Sterols, Steroid glycoalkaloids	nih.gov

Note: This table is based on information regarding the sesquiterpenoid phytoalexin pathway in potato, of which this compound is a product.

Data Table: Modulation of Phytoalexin Production by Phytohormones

Phytohormone	Effect on Phytoalexin Production (General)	Specific Examples (Potato/Solanaceae)	Reference
Abscisic Acid (ABA)	Generally negative regulation	Decreases rishitin and lubimin production in potato. nih.govchiro.org	nih.govchiro.org
Cytokinins	Can enhance production	Overexpression in tobacco increased capsidiol and scopoletin synthesis. chiro.orgplantsjournal.comnih.gov	chiro.orgplantsjournal.comnih.gov
Auxins	Generally negative regulation	Suppression of signaling increased resistance and redirected metabolism in Arabidopsis. nih.govchiro.org	nih.govchiro.org

Note: Effects can be context-dependent and vary between plant species and pathogens.

Total Synthesis and Chemical Biology of Phytuberin

Strategies and Stereochemical Considerations in Laboratory Synthesis of Phytuberin

Various strategies have been employed for the laboratory synthesis of this compound, often starting from readily available chiral precursors to control the complex stereochemistry of the molecule. nih.govfigshare.comacs.orgaltibri.edu.pkrsc.org The unique hydrofurofuran structure of this compound presents significant synthetic challenges. acs.org

One reported total synthesis of this compound begins from (-)-α-santonin. nih.govfigshare.comebi.ac.uk Key steps in this synthesis include the reductive cleavage of a γ-lactone C-O bond with concomitant protection of a double bond, Sharpless stereocontrolled hydroxy-assisted epoxidation of an allylic alcohol, a rare 4-endo-tet acid-catalyzed cyclization of an α-hydroxy epoxide, and a 4-exo selenocyclization of a homoallylic alcohol. nih.govfigshare.com

Another approach to the synthesis of this compound lactone, a known progenitor of this compound, starts from elemol. acs.orgrsc.org This synthesis involves steps such as autoxidation of an indenone derivative, reaction with a lithium dianion of acetic acid followed by acetylation, OsO₄ oxidation, and reductive removal of a hydroxyl group. acs.orgrsc.org Stereochemical control is critical throughout these synthetic routes to ensure the correct relative and absolute configuration of the final product. nih.govfigshare.comacs.orgaltibri.edu.pkrsc.org

A formal total synthesis of this compound has also been achieved starting from carvone, a versatile chiral building block for heterocyclic sesquiterpenoids. researchgate.net This route involves the construction of the characteristic hydrofuran moiety through stereoselective addition and subsequent reactions. researchgate.net

These synthetic strategies highlight the complexity and the need for precise stereochemical control to construct the intricate ring system and introduce the functional groups present in this compound.

Development and Evaluation of this compound Analogs and Derivatives for Biological Activity in Plants

The study of this compound analogs and derivatives is important for understanding which parts of the molecule are responsible for its biological activity and for potentially developing compounds with enhanced or altered properties. up.ac.zaunifi.it Research involves synthesizing modified versions of this compound and then evaluating their effects on plants, particularly in the context of defense responses.

Phytuberol is a related compound and a precursor or derivative of this compound, also found in plants like potato and tobacco in response to inoculation with pathogens. ebi.ac.ukresearchgate.net Studies have shown that this compound and related sesquiterpenoids accumulate in plant tissues following infection or elicitor treatment, contributing to the plant's defense arsenal. ebi.ac.ukplantsjournal.communi.czresearchgate.net

Evaluation of these compounds typically involves assessing their antimicrobial activity against plant pathogens and their ability to induce defense responses in plant tissues. plantsjournal.comresearchgate.netmdpi.com Data on the accumulation of this compound and related compounds like phytuberol in response to different stimuli provides insight into their role in plant defense. ebi.ac.ukresearchgate.net

Structure-Activity Relationship (SAR) Studies of this compound in the Context of Plant Defense

Structure-Activity Relationship (SAR) studies aim to correlate the chemical structure of this compound and its analogs with their biological activity in plant defense. up.ac.zaresearchgate.net By synthesizing and testing compounds with specific modifications to the this compound structure, researchers can identify key functional groups or structural features essential for its activity as a phytoalexin. up.ac.zaresearchgate.net

While specific detailed SAR data for this compound is not extensively detailed in the provided snippets, the general principle of SAR studies in the context of phytoalexins involves examining how variations in the molecule's structure affect its ability to inhibit microbial growth or trigger plant defense pathways. mdpi.comresearchgate.netnih.gov The presence of the acetate (B1210297) ester and the specific configuration of the fused furan (B31954) rings are likely important for the biological activity of this compound. nih.govacs.org Comparing the activity of this compound with its desacetyl derivative, phytuberol, could provide insights into the role of the acetate group. ebi.ac.uknih.gov

SAR studies contribute to understanding the molecular basis of plant defense and can guide the rational design of synthetic compounds with potential applications in crop protection. researchgate.netfrontiersin.orgmdpi.com

Future Directions and Emerging Research Avenues for Phytuberin

Elucidating Undiscovered Biosynthetic Enzymes and Regulatory Elements in Diverse Plant Species

While the core pathway for sesquiterpenoid phytoalexin biosynthesis in potato, involving enzymes like vetispiradiene synthase, is known, the full complement of enzymes and regulatory elements involved in phytuberin synthesis across diverse plant species remains to be fully elucidated. researchgate.net Phytoalexin biosynthesis pathways and their regulation networks are diverse among plant species. mdpi.comjordan.imresearchgate.net Understanding these variations is crucial because different plant species may employ unique enzymatic steps or regulatory mechanisms to produce this compound or structurally related compounds. idw-online.de

Future research aims to identify novel sesquiterpene cyclases and tailoring enzymes that may be involved in the specific biosynthesis of this compound in various Solanaceae species or even potentially in other plant families that might produce similar compounds. researchgate.netnih.gov Transcriptional regulation plays a central role in controlling the activity of enzymes in secondary metabolite biosynthesis pathways, and identifying the specific transcription factors that regulate this compound synthesis genes in different plants is a key area of investigation. jordan.immdpi.commdpi.comfrontiersin.org

Advanced techniques such as transcriptomics, metabolomics, and proteomics, coupled with genetic approaches like CRISPR/Cas9-mediated gene editing, are expected to be instrumental in uncovering these undiscovered components and understanding their intricate regulatory networks. researchgate.netjordan.implos.orgmdpi.com This will provide a more complete picture of how this compound biosynthesis is activated and controlled in response to stress. mdpi.comjordan.im

Understanding the Role of this compound in Complex Plant Microbiome Interactions

The interaction between plants and their associated microbiomes is a complex and dynamic system that significantly influences plant health and defense. mdpi.comfrontiersin.orgresearchgate.netnih.govunl.pt While phytoalexins like this compound are known to have antimicrobial activity, their specific roles in shaping and interacting with the plant microbiome are still being explored. mdpi.comresearchgate.net

Future research will focus on understanding how this compound production influences the composition and function of microbial communities in the rhizosphere and phyllosphere. mdpi.com This includes investigating whether this compound selectively inhibits certain pathogenic microbes while promoting the growth of beneficial microorganisms. mdpi.comfrontiersin.org

Studies are needed to determine if this compound acts as a signaling molecule in plant-microbe interactions, potentially mediating communication between the plant and its associated microbes. frontiersin.orgresearchgate.net Furthermore, research could explore how the microbiome, in turn, affects this compound biosynthesis, either by inducing its production or by metabolizing the compound. mdpi.commdpi.com Techniques such as metagenomics, metatranscriptomics, and metabolomics will be essential for dissecting these complex interactions. mdpi.comunl.pt

Exploring Novel Ecological Functions of this compound Beyond Direct Antimicrobial Action

While the direct antimicrobial activity of this compound against pathogens is a well-established function, emerging research avenues are exploring other potential ecological roles of this compound. researchgate.netmdpi.com

Future studies could investigate whether this compound plays a role in deterring herbivores or attracting natural enemies of pests. researchgate.net Plant secondary metabolites are known to mediate interactions with insects and other organisms. researchgate.net Research could also explore if this compound or its derivatives have allelopathic effects, influencing the growth of neighboring plants.

Another area of interest is the potential signaling function of this compound within the plant itself, beyond its defense induction. researchgate.net It could potentially be involved in developmental processes or in mediating responses to abiotic stresses other than pathogen attack. annualreviews.orgresearchgate.net Understanding these novel ecological functions will provide a more holistic view of this compound's importance in the plant's interaction with its environment.

Strategies for Harnessing this compound Biosynthesis Pathways for Enhanced Crop Resistance and Sustainable Agriculture

A significant future direction for this compound research is the application of knowledge about its biosynthesis and function to enhance crop resistance against diseases and contribute to sustainable agriculture. researchgate.netmdpi.comjordan.immdpi.commdpi.commdpi.com

Strategies include the genetic engineering of crops to enhance this compound production or to introduce this compound biosynthesis pathways into non-producing crops. mdpi.comjordan.immdpi.commdpi.com This could involve overexpressing key biosynthetic genes or manipulating regulatory elements to increase the levels of this compound accumulation. jordan.immdpi.commdpi.com

Another approach is to utilize transcription factors that regulate phytoalexin biosynthesis to enhance the production of this compound and other defense compounds. jordan.immdpi.commdpi.com This could lead to broad-spectrum resistance against multiple pathogens. jordan.im

Furthermore, understanding the elicitation of this compound biosynthesis by beneficial microbes or specific environmental cues could lead to the development of novel biofertilizers or biopesticides that prime the plant's own defense mechanisms. frontiersin.orgmdpi.commdpi.comtandfonline.com

The goal is to develop crops with enhanced natural resistance, reducing the reliance on chemical pesticides, which aligns with the principles of sustainable agriculture. researchgate.netmdpi.combcpc.orgfrontiersin.orgeuropa.eu This requires not only manipulating biosynthesis but also ensuring that increased this compound production does not have negative impacts on crop yield or quality.